Cas no 13964-23-3 (3-Azido-3-deoxy-1,2:5,6-di-O-isopropylidene-a-D-glucofuranose)

• Product Name: 3-Azido-3-deoxy-1,2:5,6-di-O-isopropylidene-a-D-glucofuranose
• CAS No: 13964-23-3
• MF: C₁₂H₁₉N₃O₅
• MW: 285.296363115311
• CID: 138209
• PubChem ID: 11108887
• Update Time: 2025-05-21

3-Azido-3-deoxy-1,2:5,6-di-O-isopropylidene-a-D-glucofuranose Chemical and Physical Properties

Names and Identifiers

• a-D-Glucofuranose,3-azido-3-deoxy-1,2:5,6-bis-O-(1-methylethylidene)-
• 3-AZIDO-3-DEOXY-1,2:5,6-DI-O-ISOPROPYLIDENE-ALPHA-D-GLUCOFURANOSE
• 3-AZIDO-3-DEOXY-1,2:5,6-DI-O-ISOPROPYLIDENE-A-D-GLUCOFURANOSE
• 3-Azido-3-deoxy-1,2:5,6-di-O-isopropylidene-α-D-glucofuranose
• 1-Propanol,3-azido-2-methyl
• 3-azido-2-methyl propan-1-ol
• Glucofuranose,3-azido-3-deoxy-1,2:5,6-di-O-isopropylidene-, a-D- (8CI)
• Furo[2,3-d]-1,3-dioxole, a-D-glucofuranose deriv.
• 13964-23-3
• alpha-D-Glucofuranose, 3-azido-3-deoxy-1,2:5,6-bis-O-(1-methylethylidene)-
• 3-Azido-3-deoxy-1,2:5,6-di-O-isopropylidene- alpha -D-glucofuranose
• AKOS030241478
• (4R)-4-[(3aR,5S,6S,6aR)-6-azido-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-5-yl]-2,2-dimethyl-1,3-dioxolane
• 6-azido-5-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxole
• SCHEMBL23531885
• 6-azido-5-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxole
• 3-Azido-3-deoxy-1,2:5,6-di-O-isopropylidene-a-D-glucofuranose

• Inchi： 1S/C12H19N3O5/c1-11(2)16-5-6(18-11)8-7(14-15-13)9-10(17-8)20-12(3,4)19-9/h6-10H,5H2,1-4H3/t6-,7+,8-,9-,10-/m1/s1
• InChI Key： UZVCUNUCGITLER-JDDHQFAOSA-N
• SMILES： O1[C@H]2[C@@H]([C@H]([C@H]1[C@H]1COC(C)(C)O1)N=[N+]=[N-])OC(C)(C)O2

Computed Properties

• Exact Mass: 287.11200
• Monoisotopic Mass: 285.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 60.5Ų

Experimental Properties

• Boiling Point: 106°C
• Solubility: Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly)
• PSA: 116.13000
• LogP: 0.07586

3-Azido-3-deoxy-1,2:5,6-di-O-isopropylidene-a-D-glucofuranose Security Information

• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 3-Azido-3-deoxy-1,2:5,6-di-O-isopropylidene-a-D-glucofuranose

3-Azido-3-deoxy-1,2:5,6-di-O-isopropylidene-α-D-glucofuranose (CAS No. 13964-23-3): A Key Intermediate in Glycoscience and Drug Development

3-Azido-3-deoxy-1,2:5,6-di-O-isopropylidene-α-D-glucofuranose, with the CAS number 13964-23-3, is a highly versatile glycoside intermediate that has garnered significant attention in the fields of glycoscience and pharmaceutical chemistry. This compound, characterized by its azido functional group and acetal protection on the anomeric carbon, plays a crucial role in the synthesis of various glycosidic structures, which are fundamental to the development of therapeutic agents targeting a wide range of biological processes.

The unique structural features of 3-Azido-3-deoxy-1,2:5,6-di-O-isopropylidene-α-D-glucofuranose make it an invaluable tool for synthetic chemists. The presence of the azido group at the C3 position allows for selective modifications, enabling the construction of complex glycosides through nucleophilic substitution reactions. Additionally, the acetal protecting groups on the 1,2 and 5,6 positions provide stability under various reaction conditions while maintaining the reactivity of the anomeric carbon. This balance of reactivity and stability has made this compound a preferred choice for constructing biologically active glycosides.

In recent years, there has been a surge in research focused on the development of novel carbohydrate-based drugs. These drugs often require precise glycosylation patterns to exhibit optimal biological activity. The ability to selectively modify and construct these patterns is where 3-Azido-3-deoxy-1,2:5,6-di-O-isopropylidene-α-D-glucofuranose shines. Its utility in generating a variety of glycosides has been leveraged in the synthesis of antibiotics, antiviral agents, and anti-inflammatory drugs.

One of the most compelling applications of this compound is in the field of antiviral research. Carbohydrate-based inhibitors have shown promise in targeting viral enzymes and preventing viral entry into host cells. For instance, studies have demonstrated that certain azido-glycosides derived from 3-Azido-3-deoxy-1,2:5,6-di-O-isopropylidene-α-D-glucofuranose can inhibit viral polymerases by competing with natural substrates or by inducing conformational changes in viral proteins. These findings highlight the potential of this compound as a scaffold for developing next-generation antiviral therapies.

The pharmaceutical industry has also recognized the significance of this intermediate in drug development. Its role in synthesizing glycoproteins and glycopeptides has been particularly noteworthy. Glycoproteins are essential components of many therapeutic proteins, including monoclonal antibodies and enzyme inhibitors. The precise control over glycosylation patterns is critical for ensuring the efficacy and safety of these drugs. 3-Azido-3-deoxy-1,2:5,6-di-O-isopropylidene-α-D-glucofuranose provides a reliable platform for achieving this level of control.

Advances in synthetic methodologies have further enhanced the utility of CAS No. 13964-23-3. Modern techniques such as solid-phase synthesis and flow chemistry have enabled more efficient and scalable production of azido-glycosides. These methods not only improve yield but also reduce costs associated with traditional synthetic routes. As a result, researchers can now access larger quantities of this intermediate for their studies without compromising on quality or purity.

The impact of this compound extends beyond pharmaceutical applications. In the realm of biomaterials and biotechnology, azido-glycosides derived from 3-Azido-3-deoxy-1,2:5,6-di-O-isopropylidene-α-D-glucofuranose have been used to develop novel biomaterials with enhanced functionality. For example, these compounds have been incorporated into hydrogels and coatings to improve biocompatibility and drug delivery efficiency. The ability to precisely modify glycoside structures opens up new possibilities for designing materials that can interact with biological systems in sophisticated ways.

The future prospects for 3-Azido-3-deoxy-1,2:5,6-di-O-isopropylidene-α-D-glucofuranose are promising as research continues to uncover new applications and refine synthetic strategies. Ongoing studies are exploring its potential in regenerative medicine, where functionalized glycosides could be used to promote tissue repair and regeneration. Additionally, there is growing interest in using this intermediate for developing diagnostic tools and biosensors based on carbohydrate recognition mechanisms.

In conclusion, CAS No. 13964-23-3 represents a cornerstone in modern glycoscience and pharmaceutical chemistry. Its unique structural properties and synthetic versatility make it an indispensable tool for researchers working on carbohydrate-based therapeutics. As our understanding of glycobiology advances, so too will the applications of this remarkable compound. The continued exploration of its potential will undoubtedly lead to groundbreaking discoveries that benefit human health and well-being.